6-(4-Methyl-piperazin-1-yl)-4-o-tolyl-nicotinonitrile

• CAS RN: 825638-02-6
• Molecular Formula: C18H20N4
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 4-(2-methylphenyl)-6-(4-methylpiperazin-1-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H20N4/c1-14-5-3-4-6-16(14)17-11-18(20-13-15(17)12-19)22-9-7-21(2)8-10-22/h3-6,11,13H,7-10H2,1-2H3
• InChI Key: HVWMPCSXFINWER-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=CC(=NC=C2C#N)N3CCN(CC3)C

Description

6-(4-Methyl-piperazin-1-yl)-4-o-tolyl-nicotinonitrile is a useful research compound. Its molecular formula is C18H20N4 and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

500 mg (2.1865 mmol) 6-chloro-4-o-tolyl-nicotinonitrile were dissolved in 10.0 ml toluene and heated to 112° C. At this temperature 2.19 g (21.865 mmol) 1-methylpiperazine were added, and the reaction mixture was stirred for further 60 minutes. The mixture was cooled down to 50° C. and concentrated under reduced pressure. 5 ml toluene were added to the obtained residue at a temperature of 20-25° C., followed by 900 mg sulfuric acid (95%). The organic phase was washed with 5 ml water. Evaporation in vacuo gave 520 mg of 6-(4-methyl-piperazin-1-yl)-4-o-tolyl-nicotinonitrile as a beige foam.